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Compound of Interest

Compound Name: SGC6870N

Cat. No.: B15588080 Get Quote

Application Notes and Protocols for SGC6870N
For Researchers, Scientists, and Drug Development Professionals

Abstract
SGC6870N is the inactive (S)-enantiomer of SGC6870, a potent and selective allosteric

inhibitor of Protein Arginine Methyltransferase 6 (PRMT6). As an inactive control, SGC6870N is

an essential tool for researchers studying the biological roles of PRMT6 to ensure that any

observed effects of SGC6870 are due to the specific inhibition of PRMT6 and not off-target or

compound-related effects. These application notes provide detailed protocols for the

preparation of SGC6870N stock solutions and its use in cell-based assays.

Properties of SGC6870N
SGC6870N is a white to beige powder. It is crucial to understand its physical and chemical

properties for accurate preparation of stock solutions.
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Property Value Reference

Molecular Weight 469.39 g/mol --INVALID-LINK--

Appearance White to beige powder --INVALID-LINK--

Solubility 2 mg/mL in DMSO --INVALID-LINK--

Storage (Solid) 2-8°C --INVALID-LINK--

Storage (Stock Solution) -20°C or -80°C [1][2]

Preparation of SGC6870N Stock Solution
Proper preparation of the stock solution is critical for obtaining reliable and reproducible

experimental results. The following protocol outlines the steps for preparing a 10 mM stock

solution of SGC6870N in dimethyl sulfoxide (DMSO).

Materials:
SGC6870N powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Centrifuge

Protocol:
Calculate the required mass of SGC6870N: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight (

g/mol ) x 1000 (mg/g) For 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001

L x 469.39 g/mol x 1000 mg/g = 4.69 mg
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Weigh the SGC6870N powder: Carefully weigh out the calculated mass of SGC6870N
powder in a sterile microcentrifuge tube. To ensure accuracy, it is recommended to weigh a

slightly larger amount and adjust the volume of DMSO accordingly.

Add DMSO: Add the calculated volume of sterile DMSO to the microcentrifuge tube

containing the SGC6870N powder. For example, add 1 mL of DMSO to 4.69 mg of

SGC6870N to get a 10 mM stock solution.

Dissolve the compound: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. Gentle warming in a water bath (not exceeding 50°C) can be used to

aid dissolution if necessary, but always check for compound stability at elevated

temperatures.[3]

Aliquot and store: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[2] Store the aliquots at -20°C for

short-term storage (up to one month) or at -80°C for long-term storage (up to six months).[2]

Use in Cell Culture Experiments
SGC6870N is used as a negative control alongside its active enantiomer, SGC6870, to study

the effects of PRMT6 inhibition in cell culture.

Protocol for Preparing Working Solutions:
Thaw the stock solution: Thaw a single aliquot of the 10 mM SGC6870N stock solution at

room temperature.

Prepare an intermediate dilution (optional but recommended): To avoid precipitation when

diluting the DMSO stock in aqueous cell culture medium, it is advisable to first make an

intermediate dilution in DMSO.

Prepare the final working solution: Dilute the stock or intermediate solution directly into the

cell culture medium to the desired final concentration. It is crucial to maintain the final

concentration of DMSO in the cell culture medium below 0.5%, and ideally below 0.1%, to

avoid solvent-induced cytotoxicity.[4][5]
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Vehicle Control: Always include a vehicle control in your experiments. This should consist of

cell culture medium containing the same final concentration of DMSO as the wells treated

with SGC6870N and SGC6870.

Experimental Workflow for SGC6870N as a Negative
Control
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Caption: Experimental workflow for using SGC6870N as a negative control.

PRMT6 Signaling Pathways
PRMT6 is implicated in various cellular processes and signaling pathways, particularly in the

context of cancer. SGC6870, as a PRMT6 inhibitor, can be used to probe these pathways, with

SGC6870N serving as a crucial negative control. Two key pathways where PRMT6 plays a

significant role are the PI3K/AKT/mTOR and the cGAS-STING pathways.
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PRMT6 in the PI3K/AKT/mTOR Pathway
PRMT6 has been shown to influence the PI3K/AKT/mTOR signaling cascade, which is a

central regulator of cell proliferation, growth, and survival.[6][7] In some cancers, PRMT6 can

promote tumorigenesis by activating this pathway.[6]
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Caption: Role of PRMT6 in the PI3K/AKT/mTOR signaling pathway.

PRMT6 and the cGAS-STING Pathway
Recent studies have indicated a role for PRMT6 in modulating the innate immune response

through the cGAS-STING pathway.[8] This pathway is critical for detecting cytosolic DNA and

initiating an antiviral or anti-tumor immune response. PRMT6 can inhibit this pathway by

methylating STING, thereby dampening the production of type I interferons.[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8931394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5288165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8931394/
https://www.benchchem.com/product/b15588080?utm_src=pdf-body-img
https://academic.oup.com/brain/article-pdf/147/7/2552/58447059/awae053.pdf
https://academic.oup.com/brain/article-pdf/147/7/2552/58447059/awae053.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PRMT6

STING

Methylates
(Inhibits)

cGAS

Activates

TBK1

IRF3

Phosphorylates

Type I Interferons

Induces Transcription

Click to download full resolution via product page

Caption: Inhibition of the cGAS-STING pathway by PRMT6.

Conclusion
SGC6870N is an indispensable tool for researchers investigating the functions of PRMT6. By

serving as a true negative control, it allows for the confident attribution of observed cellular

effects to the specific inhibition of PRMT6 by its active enantiomer, SGC6870. The protocols

and pathway diagrams provided here offer a comprehensive guide for the effective use of

SGC6870N in research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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